ethyl 6-methyl-3-[(2-methylbenzoyl)amino]-2-oxo-2H-pyran-5-carboxylate

• IUPAC Name: ethyl 2-methyl-5-[(2-methylbenzoyl)amino]-6-oxopyran-3-carboxylate
• InChI: InChI=1S/C17H17NO5/c1-4-22-16(20)13-9-14(17(21)23-11(13)3)18-15(19)12-8-6-5-7-10(12)2/h5-9H,4H2,1-3H3,(H,18,19)
• InChI Key: CICGHQBBYHLJMI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC(=O)C(=C1)NC(=O)C2=CC=CC=C2C)C
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol

Description

Ethyl 6-methyl-3-[(2-methylbenzoyl)amino]-2-oxo-2H-pyran-5-carboxylate, also known as EMAO, is a chemical compound that has been studied extensively for its potential applications in the field of medicine. This compound is a member of the pyranone family of compounds, which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of ethyl 6-methyl-3-[(2-methylbenzoyl)amino]-2-oxo-2H-pyran-5-carboxylate is not fully understood, but it is thought to work by inhibiting the growth and proliferation of cancer cells. It may also work by reducing inflammation in the body.
Biochemical and Physiological Effects:
ethyl 6-methyl-3-[(2-methylbenzoyl)amino]-2-oxo-2H-pyran-5-carboxylate has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. In addition, ethyl 6-methyl-3-[(2-methylbenzoyl)amino]-2-oxo-2H-pyran-5-carboxylate has been shown to reduce inflammation in the body, which may be beneficial in the treatment of a number of different diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 6-methyl-3-[(2-methylbenzoyl)amino]-2-oxo-2H-pyran-5-carboxylate in lab experiments is that it has been shown to have a high degree of selectivity for cancer cells, meaning that it may be less toxic to healthy cells than other cancer treatments. However, one limitation of using ethyl 6-methyl-3-[(2-methylbenzoyl)amino]-2-oxo-2H-pyran-5-carboxylate in lab experiments is that it is relatively unstable and can degrade quickly, which can make it difficult to work with.

Future Directions

There are a number of potential future directions for research on ethyl 6-methyl-3-[(2-methylbenzoyl)amino]-2-oxo-2H-pyran-5-carboxylate. One area of interest is in the development of new cancer treatments based on this compound. Another area of interest is in the development of new anti-inflammatory agents based on ethyl 6-methyl-3-[(2-methylbenzoyl)amino]-2-oxo-2H-pyran-5-carboxylate. Additionally, further research may be needed to better understand the mechanism of action of this compound and to identify any potential side effects or limitations associated with its use.

Scientific Research Applications

Ethyl 6-methyl-3-[(2-methylbenzoyl)amino]-2-oxo-2H-pyran-5-carboxylate has been studied for its potential use in the treatment of cancer, as it has been shown to have anti-tumor activity. In addition, it has also been investigated for its potential use as an anti-inflammatory agent.